Cas no 2024616-78-0 (Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate
• CAS No: 2024616-78-0
• MF: C₁₄H₂₁N₅O₄
• MW: 323.347642660141
• CID: 5276843
• Update Time: 2025-05-19

Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(4-amino-5-nitro-2-pyridinyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H21N5O4/c1-14(2,3)23-13(20)18-6-4-17(5-7-18)12-8-10(15)11(9-16-12)19(21)22/h8-9H,4-7H2,1-3H3,(H2,15,16)
• InChI Key： KAEPUFMWSRPELV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C(=CN=2)[N+](=O)[O-])N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• XLogP3: 1.7
• Topological Polar Surface Area: 118

Additional information on Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2024616-78-0)

Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2024616-78-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name Tert-butyl piperazine carboxylate derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a nitropyridine core and a piperazine ring, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and neurological disorders.

The compound's CAS number 2024616-78-0 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. The presence of both amino and nitro functional groups on the pyridine ring enhances its reactivity, enabling diverse chemical modifications. This property is highly valued in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently hot topics in drug development. The tert-butyl carbamate (Boc) protecting group further adds to its utility, allowing selective deprotection under mild conditions, a feature often exploited in multi-step synthetic routes.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Its role in the synthesis of kinase inhibitors and GPCR modulators aligns with the growing focus on precision medicine. For instance, the compound's piperazine moiety is a common pharmacophore in drugs targeting central nervous system (CNS) disorders, a field where unmet medical needs remain high. This connection to CNS drug development has made it a frequent subject of patents and preclinical studies.

From a synthetic chemistry perspective, the compound's nitropyridine scaffold offers opportunities for catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis. These reactions are pivotal for constructing complex heterocyclic systems, a trend reflected in the increasing number of publications on heterocyclic drug candidates. Additionally, the Boc-protected piperazine segment is a staple in fragment-based drug design, enabling efficient structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also play a role in the compound's relevance. With the pharmaceutical industry emphasizing green chemistry principles, researchers are exploring sustainable methods to synthesize Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate. Techniques like flow chemistry and biocatalysis are being investigated to reduce waste and improve efficiency. These approaches resonate with the broader push for sustainable drug manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with stringent quality standards. The rise of AI-driven drug discovery has further amplified interest in such intermediates, as machine learning models require high-quality data on well-defined compounds. This intersection of computational chemistry and traditional synthetic methods is reshaping how researchers approach molecule design.

In summary, Tert-butyl 4-(4-amino-5-nitropyridin-2-yl)piperazine-1-carboxylate (CAS No. 2024616-78-0) exemplifies the synergy between structural complexity and functional versatility. Its applications span from medicinal chemistry to material science, reflecting the compound's adaptability. As the scientific community continues to explore its potential, this intermediate is poised to remain a cornerstone in the development of next-generation therapeutics and beyond.